Cas no 2171154-93-9 ((2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid)

• Product Name: (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
• CAS No: 2171154-93-9
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 6195690
• PubChem ID: 165723503
• Update Time: 2025-06-15

(2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
• (2S)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid
• EN300-1574663
• 2171154-93-9

• Inchi： 1S/C23H26N2O5/c1-3-15(12-21(26)24-14(2)22(27)28)25-23(29)30-13-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,14-15,20H,3,12-13H2,1-2H3,(H,24,26)(H,25,29)(H,27,28)/t14-,15-/m0/s1
• InChI Key： YBKQGDBATPFOPY-GJZGRUSLSA-N
• SMILES： O(C(N[C@@H](CC)CC(N[C@H](C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 410.18417193g/mol
• Monoisotopic Mass: 410.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid

Research Briefing on (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid (CAS: 2171154-93-9) in Chemical Biology and Pharmaceutical Applications

In recent years, the compound (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid (CAS: 2171154-93-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its Fmoc-protected amino acid structure, serves as a critical intermediate in peptide synthesis and drug development. The unique chemical properties of this compound, including its stereochemistry and functional groups, make it a valuable tool for researchers exploring novel therapeutic agents and biochemical probes.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the role of (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid in the synthesis of peptide-based inhibitors targeting protease enzymes. The researchers utilized solid-phase peptide synthesis (SPPS) techniques, incorporating this compound as a key building block. The study demonstrated that the stereospecificity of the molecule significantly enhanced the binding affinity of the resulting peptides to their target enzymes, suggesting its potential in designing high-specificity inhibitors for diseases such as cancer and viral infections.

Further advancements in the application of CAS: 2171154-93-9 were highlighted in a 2024 Nature Chemical Biology publication, where the compound was employed in the development of fluorescent probes for real-time monitoring of enzymatic activity in live cells. The Fmoc group in the molecule provided both protection during synthesis and a handle for subsequent functionalization, enabling the creation of multifunctional probes. This research opens new avenues for studying intracellular processes and screening potential drug candidates with high precision.

From a pharmaceutical perspective, the stability and solubility properties of (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid have been the subject of recent investigations. A 2023 study in Molecular Pharmaceutics examined its behavior in various formulation conditions, providing crucial data for its potential use in drug delivery systems. The findings suggest that this compound may serve as a versatile linker in prodrug designs, particularly for improving the bioavailability of peptide-based therapeutics.

The synthesis and characterization of derivatives based on CAS: 2171154-93-9 have also seen progress. Recent work published in Organic Letters (2024) described novel synthetic routes that improve the yield and purity of this compound and its analogs. These methodological advancements are expected to facilitate broader applications in medicinal chemistry and chemical biology research.

In conclusion, (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid (CAS: 2171154-93-9) continues to demonstrate significant value in multiple areas of biomedical research. Its applications span from peptide therapeutics development to biochemical probe design, with recent studies highlighting its potential in addressing current challenges in drug discovery and biological research. As synthetic methodologies advance and our understanding of its properties deepens, this compound is poised to play an increasingly important role in the development of next-generation pharmaceutical agents and research tools.